BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to DSPE-PEG5-
azide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DSPE-PEG5-azide

Cat. No.: B8106397

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-distearoyl-sn-glycero-3-
phosphoethanolamine-N-[azido(polyethylene glycol)-5]-azide (DSPE-PEG5-azide), a
heterobifunctional linker critical in the fields of drug delivery, nanotechnology, and
bioconjugation.

Core Concepts

DSPE-PEG5-azide is an amphiphilic molecule composed of three key functional components:

o DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that acts as a
hydrophobic anchor, enabling stable incorporation into lipid bilayers of nanopatrticles such as
liposomes and micelles.[1][2]

o PEGS5 (Polyethylene Glycol with 5 repeating units): A hydrophilic polymer spacer. The PEG
linker increases the overall water solubility of the molecule and provides a steric barrier,
which can enhance the stability and circulation time of nanopatrticles in vivo by reducing
clearance by the immune system.[1][2][3]

o Azide (-N3) Group: A highly reactive terminal group that serves as a chemical handle for
covalent modification. The azide group facilitates highly efficient and specific conjugation to
molecules containing an alkyne group through "click chemistry".
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This unique structure makes DSPE-PEG5-azide an invaluable tool for the surface
functionalization of lipid-based nanopatrticles, enabling the attachment of targeting ligands (e.g.,
antibodies, peptides), imaging agents, or other bioactive molecules. It is also utilized as a PEG-
based linker in the synthesis of Proteolysis Targeting Chimeras (PROTACS).

Quantitative Data Summary

The following table summarizes the key quantitative properties of DSPE-PEG5-azide.

Property Value References
Molecular Formula Cs4H105N4014P

Molecular Weight 1065.4 g/mol

CAS Number 2112737-73-0

Purity >95% - 98%

Soluble in Dichloromethane
Solubility (DCM), Chloroform, DMSO,
DMF

N Store at -20°C in a sealed,
Storage Conditions ] )
desiccated container.

Experimental Protocols

A primary application of DSPE-PEG5-azide is the preparation of azide-functionalized
liposomes for subsequent bioconjugation via click chemistry. The following is a generalized
protocol for this process.

Part 1: Preparation of Azide-Functionalized Liposomes

e Lipid Film Formation:

o In a round-bottom flask, dissolve the primary lipid (e.g., DSPC), cholesterol, and DSPE-
PEG5-azide in chloroform. A typical molar ratio might be 5-10 mol% for the DSPE-PEG5-
azide.
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o Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on
the flask wall.

o Further dry the film under a high vacuum for at least one hour to remove any residual
solvent.

e Hydration:

o Hydrate the lipid film with an appropriate aqueous buffer (e.g., PBS, pH 7.4) by vortexing
vigorously. This process forms multilamellar vesicles (MLVS).

e Extrusion:

o To obtain unilamellar vesicles with a defined size, the MLV suspension is subjected to
extrusion.

o Assemble a liposome extruder with a polycarbonate membrane of the desired pore size
(e.g., 100 nm).

o Pass the MLV suspension through the extruder multiple times (typically 11-21 passes) to
produce a solution of unilamellar, azide-functionalized liposomes.

Part 2: Bioconjugation via Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

This protocol details the conjugation of an alkyne-containing molecule (e.g., a fluorescent dye,
peptide, or small molecule drug) to the surface of the prepared azide-functionalized liposomes.

¢ Reaction Setup:

o In a suitable reaction vessel, combine the azide-functionalized liposome suspension with
the alkyne-containing molecule of interest.

o Add a copper(l) source (e.g., copper(ll) sulfate) and a reducing agent (e.g., sodium
ascorbate) to catalyze the reaction. A water-soluble copper-ion chelator, such as
bathophenanthroline disulfonate, can also be used to facilitate the reaction in aqueous
media.
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¢ Incubation:

o Incubate the reaction mixture at room temperature for 1-2 hours. If working with light-
sensitive compounds, protect the reaction from light.

e Purification:

o Purify the functionalized liposomes from unreacted small molecules and catalyst
components using size-exclusion chromatography (e.g., with a Sephadex G-50 column)
equilibrated with a suitable buffer like PBS.

Note: For applications where the cytotoxicity of copper is a concern, a copper-free click
chemistry approach, such as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), can be
employed. This involves using a strained alkyne, such as dibenzocyclooctyne (DBCO), instead
of a terminal alkyne, eliminating the need for a copper catalyst.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of preparing functionalized liposomes using
DSPE-PEG5-azide.
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Part 1: Liposome Preparation

1. Lipid Dissolution
(Primary Lipid, Cholesterol, DSPE-PEG5-azide in Chloroform)

2. Thin Film Formation
(Rotary Evaporation)

v

3. Hydration
(Aqueous Buffer)
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4. Extrusion
(Size-Controlled Unilamellar Vesicles)

Result: Azide-Functionalized Liposomes
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Part 2: Bioconjugatién (Click Chemistry)

5. Reaction Setup
(Add Alkyne-Molecule, Copper Catalyst, Reducing Agent)

6. Incubation
(Room Temperature)

7. Purification
(Size-Exclusion Chromatography)

Result: Functionalized Liposomes

Click to download full resolution via product page

Workflow for liposome functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8106397?utm_src=pdf-custom-synthesis
https://experiments.springernature.com/articles/10.1007/978-1-60327-360-2_18
https://experiments.springernature.com/articles/10.1007/978-1-60327-360-2_18
https://www.researchgate.net/figure/Synthesis-of-DSPE-PEG2000-R8-32-Preparation-of-liposomes-Liposomes-were-prepared-by_fig1_321767327
https://plueckthun.bioc.uzh.ch/wp-content/uploads/Publications/APpub0377.pdf
https://www.benchchem.com/product/b8106397#dspe-peg5-azide-molecular-weight-and-formula
https://www.benchchem.com/product/b8106397#dspe-peg5-azide-molecular-weight-and-formula
https://www.benchchem.com/product/b8106397#dspe-peg5-azide-molecular-weight-and-formula
https://www.benchchem.com/product/b8106397#dspe-peg5-azide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8106397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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and industry.
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